Cas no 77633-40-0 (1-[(Chloromethyl)sulfanyl]prop-1-yne)

1-[(Chloromethyl)sulfanyl]prop-1-yne structure

77633-40-0 structure

Product Name:1-[(Chloromethyl)sulfanyl]prop-1-yne

CAS No:77633-40-0

MF:C₄H₅ClS

MW:120.600498914719

CID:6465542

PubChem ID:12617312

Update Time:2025-09-25

1-[(Chloromethyl)sulfanyl]prop-1-yne Chemical and Physical Properties

Names and Identifiers

- EN300-7572313
- 77633-40-0
- AKOS006387574
- 1-[(chloromethyl)sulfanyl]prop-1-yne
- 1-[(Chloromethyl)sulfanyl]prop-1-yne
- Inchi： 1S/C4H5ClS/c1-2-3-6-4-5/h4H2,1H3
- InChI Key： PTDMHPPAQQQTRH-UHFFFAOYSA-N
- SMILES： ClCSC#CC

Computed Properties

Exact Mass: 119.9800490g/mol
Monoisotopic Mass: 119.9800490g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 6
Rotatable Bond Count: 2
Complexity: 76
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 25.3Å²

1-[(Chloromethyl)sulfanyl]prop-1-yne Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7572313-0.05g	1-[(chloromethyl)sulfanyl]prop-1-yne	77633-40-0	95.0%	0.05g	$732.0	2025-02-24
Enamine	EN300-7572313-0.1g	1-[(chloromethyl)sulfanyl]prop-1-yne	77633-40-0	95.0%	0.1g	$767.0	2025-02-24
Enamine	EN300-7572313-0.25g	1-[(chloromethyl)sulfanyl]prop-1-yne	77633-40-0	95.0%	0.25g	$801.0	2025-02-24
Enamine	EN300-7572313-0.5g	1-[(chloromethyl)sulfanyl]prop-1-yne	77633-40-0	95.0%	0.5g	$836.0	2025-02-24
Enamine	EN300-7572313-1.0g	1-[(chloromethyl)sulfanyl]prop-1-yne	77633-40-0	95.0%	1.0g	$871.0	2025-02-24
Enamine	EN300-7572313-2.5g	1-[(chloromethyl)sulfanyl]prop-1-yne	77633-40-0	95.0%	2.5g	$1707.0	2025-02-24
Enamine	EN300-7572313-5.0g	1-[(chloromethyl)sulfanyl]prop-1-yne	77633-40-0	95.0%	5.0g	$2525.0	2025-02-24
Enamine	EN300-7572313-10.0g	1-[(chloromethyl)sulfanyl]prop-1-yne	77633-40-0	95.0%	10.0g	$3746.0	2025-02-24

1-[(Chloromethyl)sulfanyl]prop-1-yne Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
5. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829

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